
Evaluating the Synergistic Effects of Toltrazuril
with Other Anticoccidial Agents: A Comparative

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Toltrazuril

Cat. No.: B1682979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,

remains a significant economic burden in the poultry and livestock industries. The development

of resistance to standalone anticoccidial drugs has necessitated the exploration of combination

therapies to enhance efficacy and mitigate resistance. This guide provides an objective

comparison of the performance of Toltrazuril in combination with other anticoccidial agents,

supported by experimental data, detailed methodologies, and visualizations of the underlying

biochemical pathways.

Executive Summary
Toltrazuril, a triazinetrione derivative, has demonstrated broad-spectrum activity against

various stages of Eimeria. When used in conjunction with other anticoccidial agents, such as

ionophores (salinomycin) and chemical coccidiostats (amprolium, nicarbazin), Toltrazuril
exhibits synergistic or additive effects, leading to improved control of coccidiosis. These

combinations have been shown to significantly reduce oocyst shedding, lower lesion scores,

and improve key production parameters like body weight gain and feed conversion ratios in

poultry and other livestock. The enhanced efficacy is attributed to the complementary

mechanisms of action, targeting different metabolic pathways of the parasite.
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The following tables summarize the quantitative data from key studies evaluating the

synergistic effects of Toltrazuril with other anticoccidial agents.

Table 1: Efficacy of Toltrazuril in Combination with Amprolium in Rabbits Naturally Infected

with Eimeria spp.

Treatment
Group

Oocyst Per
Gram (OPG)
Reduction
(%)

Final Body
Weight (g)

Body
Weight
Gain (g)

Feed
Conversion
Ratio

Mortality
Rate (%)

Infected,

Untreated
- 2150 ± 57.7 150 ± 28.8 4.5 ± 0.3 50

Amprolium

(50 mg/kg)
71 2350 ± 40.8 350 ± 35.1 3.2 ± 0.2 16.7

Toltrazuril (5

mg/kg)
67.6 2400 ± 50.0 400 ± 40.8 3.0 ± 0.1 0

Toltrazuril (5

mg/kg) +

Amprolium

(50 mg/kg)

74 2550 ± 64.5 550 ± 46.7 2.5 ± 0.1 0

Data adapted from a study on naturally infected rabbits. The combination of Toltrazuril and

Amproliam resulted in the highest reduction in oocyst shedding and the best performance in

terms of weight gain and feed conversion.

Table 2: Efficacy of Toltrazuril in Broiler Chickens in Conjunction with In-Feed Anticoccidials
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Treatment Program 42-Day Body Weight (kg) 42-Day Feed Conversion

Non-medicated, Infected

Control
1.85 2.10

Salinomycin (66 ppm) 2.05 1.95

Salinomycin (66 ppm) +

Toltrazuril (7 mg/kg)
2.15 1.88

Nicarbazin (125 ppm) ->

Salinomycin (66 ppm)
2.08 1.92

Nicarbazin (125 ppm) ->

Salinomycin (66 ppm) +

Toltrazuril (7 mg/kg)

2.18 1.85

This study demonstrates that the addition of Toltrazuril to existing ionophore and chemical

anticoccidial programs significantly improves broiler performance.

Experimental Protocols
Study 1: Toltrazuril and Amprolium Combination in
Rabbits

Objective: To evaluate the therapeutic efficacy of amprolium, toltrazuril, and their

combination against natural coccidial infections in rabbits.

Animals: Thirty-six, 11-week-old rabbits with an average body weight of 2000 ± 75 g,

naturally infected with Eimeria species.

Experimental Design: Rabbits were randomly allocated into six groups (n=6):

Group 1: Non-infected, non-treated control.

Group 2: Infected, non-treated control.

Group 3: Infected, treated with amprolium (50 mg/kg body weight) in drinking water for 4

consecutive days.
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Group 4: Infected, treated with toltrazuril (5 mg/kg body weight) in drinking water for 2

successive days.

Group 5: Infected, treated with toltrazuril (2.5 mg/kg body weight) in drinking water for 2

successive days, with the treatment repeated after a 5-day interval.

Group 6: Infected, treated with both amprolium (50 mg/kg body weight for 4 days) and

toltrazuril (5 mg/kg body weight for 2 days) in drinking water.

Parameters Measured: Oocysts per gram (OPG) of feces, clinical signs, mortality, feed

consumption, body weight, body weight gain, and feed conversion rate.

**Study 2: Tol
To cite this document: BenchChem. [Evaluating the Synergistic Effects of Toltrazuril with
Other Anticoccidial Agents: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1682979#evaluating-the-synergistic-
effects-of-toltrazuril-with-other-anticoccidial-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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